Cas no 835880-04-1 (Benzene, 1-bromo-2-[(1R)-1-(ethylthio)ethyl]-)

• Product name: Benzene, 1-bromo-2-[(1R)-1-(ethylthio)ethyl]-
• CAS No: 835880-04-1
• MF: C₁₀H₁₃SBr
• MW: 245.17922
• CID: 1809100
• PubChem ID: 11459219

Benzene, 1-bromo-2-[(1R)-1-(ethylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(1R)-1-(ethylthio)ethyl]-
• 1-bromo-2-[(1R)-1-ethylsulfanylethyl]benzene
• DTXSID70466578
• 835880-04-1

• Inchi： InChI=1S/C10H13BrS/c1-3-12-8(2)9-6-4-5-7-10(9)11/h4-8H,3H2,1-2H3/t8-/m1/s1
• InChI Key： MCOHGWLDDPCNBP-MRVPVSSYSA-N
• SMILES： CCSC(C)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų